Cas no 185913-97-7 (Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl-)

• Product Name: Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl-
• CAS No: 185913-97-7
• MF: C₃₈H₃₀Cl₂O₂P₂
• MW: 651.497129917145
• MDL: MFCD03426987
• CID: 114679
• PubChem ID: 57653779
• Update Time: 2025-05-21

Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl-
• (R)-(+)-5,5'-Dichloro-6,6'- diMethoxy-2,2'-bis(diphenylphosphino)-1,1'-biphenyl (R)-Cl-MeO-BIPHEP
• (R)-(+)-5,5'-DICHLORO-6,6'-DIMETHOXY-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BIPHENYL
• (-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5'-DICHLORO-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (-)-5,5'-DICHLORO-2,2'-BIS(DIPHENYLPHOSPHINO)-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (+)-5,5'-DICHLORO-2,2'-BIS(DIPHE.PHOS)6,6'-DIMETHOXYBIPHENYL
• (R)-CL-MEO-BIPHEP
• (S)-(-)-5,5'-DICHLORO-6,6'-DIMETHOXY-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BIPHENYL
• [(R)-(+)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]-bis-diphenylphosphin
• Cl-MeO-BIPHEP
• MeO-Cl-PHEP
• min.(r)-cl-meo-biphep
• (S)-(+)-Cl-MeO-BIPHEP
• (S)-CL-MEO-BIPHEP
• (+)-5,5'-DICHLORO-2,2'-BIS(DIPHENYLPHOSPHINO)-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5'-DICHLORO-6,6'-DIMETHOXY-1,1'-BIPHENYL
• (S)-(-)-Cl-MeO-BIPHEP
• [3',5-DICHLORO-6'-(DIPHENYLPHOSPHANYL)-2',6-DIMETHOXY-[1,1'-BIPHENYL]-2-YL]DIPHENYLPHOSPHANE
• MFCD03426987
• (-)-(5,5'-Dichloro-6,6'-dimethoxy-1,1'-biphenyl)-2,2'-diyl-bis(diphenylphosphine)
• (S)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• E76943
• 185913-98-8
• (S)-(-)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl, >=97.0% (H-NMR)
• J-011923
• CS-0087063
• SY068468
• [4-chloro-2-(3-chloro-6-diphenylphosphanyl-2-methoxyphenyl)-3-methoxyphenyl]-diphenylphosphane
• 185913-97-7
• SY073807
• SCHEMBL1414671
• (S )-(5,5 inverted exclamation mark -Dichloro-6,6 inverted exclamation mark -dimethoxy-[1,1 inverted exclamation mark -biphenyl]-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• (R)-MeO-Cl-BIPHEP
• CS-0086659
• 5,5'-Dichloro-6,6'-dimethoxy-2,2'-bis(diphenylphosphino)-1,1'-biphenyl
• GCBRCSSVOVNEIX-UHFFFAOYSA-N
• (R)-(5,5 inverted exclamation mark -Dichloro-6,6 inverted exclamation mark -dimethoxy-[1,1 inverted exclamation mark -biphenyl]-2,2 inverted exclamation mark -diyl)bis(diphenylphosphine)
• (R)-(+)-5,5/'-DICHLORO-6,6/'-DIMETHOXY-2,2/'-BIS(DIPHENYLPHOSPHINO)-1,1/'-BIPHENYL
• (R)-(-)-Cl-MeO-BIPHEP
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl, >=95.0% (H-NMR)
• J-011924
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)- 6,6'-dimethoxy-1,1'-biphenyl
• (R)-(+)-5,5'-Dichloro-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (R)-(5,5'-Dichloro-6,6'-dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphine)
• (R)-(+)-5,5''-Dichloro-6,6''-dimethoxy-2,2''-bis(diphenylphosphino)-1,1''-biphenyl
• ((+)-2,2'-bis(diphenylphosphino)-5,5'-dichloro-6,6'-dimethoxy-1,1'-biphenyl)

• MDL： MFCD03426987
• Inchi： 1S/C38H30Cl2O2P2/c1-41-37-31(39)23-25-33(43(27-15-7-3-8-16-27)28-17-9-4-10-18-28)35(37)36-34(26-24-32(40)38(36)42-2)44(29-19-11-5-12-20-29)30-21-13-6-14-22-30/h3-26H,1-2H3
• InChI Key： GCBRCSSVOVNEIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1OC)C1=C(C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)Cl)OC)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 650.11000
• Monoisotopic Mass: 650.1098096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 176-180 °C
• PSA: 45.64000
• LogP: 8.19400
• Solubility: Not available
• Optical Activity: [α]/D +59±4°, c = 1% in chloroform

Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl-

Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl-

Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl- is a highly specialized organophosphorus compound with a complex structure. This compound is characterized by its biphenyl backbone, which serves as a central linking unit between two dichloro and dimethoxy substituents. The molecule also features bisphosphine groups, which are known for their ability to coordinate with metal centers in catalytic systems. The R configuration at the chiral center further adds to the complexity and specificity of this compound.

The synthesis of this compound involves a series of carefully controlled reactions, including Stille coupling and phosphination steps. Recent advancements in catalytic methods have enabled the efficient construction of such intricate structures. The use of chiral ligands like this compound has been pivotal in asymmetric catalysis, where enantioselectivity is crucial for producing chiral pharmaceuticals and fine chemicals.

One of the most notable applications of this compound is in the field of transition metal catalysis, particularly in reactions involving palladium and platinum catalysts. Its unique combination of steric bulk and electronic properties makes it an ideal ligand for promoting challenging transformations such as C-C bond formation and ene reactions. Recent studies have demonstrated its effectiveness in facilitating these reactions under mild conditions, significantly improving yields and selectivity.

In addition to its catalytic applications, this compound has shown promise in the development of novel materials. Its ability to form stable complexes with metals has led to investigations into its potential use in coordination polymers and metal-organic frameworks (MOFs). These materials hold great potential for applications in gas storage, sensing, and drug delivery systems.

The structural integrity of this compound is further enhanced by its dimethoxy substituents, which provide additional stability through electron-donating effects. This feature not only improves the compound's solubility but also enhances its thermal stability, making it suitable for high-temperature catalytic processes.

Recent research has also explored the use of this compound in the synthesis of biologically active molecules. Its role as a chiral ligand in asymmetric induction has been particularly significant in the production of complex natural products and drug candidates. For instance, it has been employed in the synthesis of certain alkaloids and terpenoids with high enantioselectivity.

The development of efficient synthetic routes for this compound remains an active area of research. Innovations in cross-coupling chemistry have enabled the construction of its biphenyl core with unprecedented precision. These advancements have not only improved scalability but also reduced the environmental footprint associated with its production.

In conclusion, Phosphine,1,1'-[(1R)-5,5'-dichloro-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-diphenyl- stands out as a versatile and powerful tool in modern organic synthesis. Its unique structure and functional groups make it indispensable in various fields ranging from catalysis to materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in advancing chemical science.